N-[12-benzyl-16-[3-(diaminomethylideneamino)propyl]-9-[(4-hydroxyphenyl)methyl]-2,6,11,14,15,18-hexaoxo-1,5,10,13,17-pentazabicyclo[17.3.0]docos-7-en-3-yl]formamide

• Molecular Formula: C36H45N9O8
• Molecular Weight: 731.8 g/mol
• IUPAC Name: N-[12-benzyl-16-[3-(diaminomethylideneamino)propyl]-9-[(4-hydroxyphenyl)methyl]-2,6,11,14,15,18-hexaoxo-1,5,10,13,17-pentazabicyclo[17.3.0]docos-7-en-3-yl]formamide
• InChI: InChI=1S/C36H45N9O8/c37-36(38)39-16-4-8-26-31(49)34(52)44-27(19-22-6-2-1-3-7-22)32(50)42-24(18-23-10-13-25(47)14-11-23)12-15-30(48)40-20-28(41-21-46)35(53)45-17-5-9-29(45)33(51)43-26/h1-3,6-7,10-15,21,24,26-29,47H,4-5,8-9,16-20H2,(H,40,48)(H,41,46)(H,42,50)(H,43,51)(H,44,52)(H4,37,38,39)
• InChI Key: CDWXSPKJKIUEQF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(=O)NC(C(=O)C(=O)NC(C(=O)NC(C=CC(=O)NCC(C(=O)N2C1)NC=O)CC3=CC=C(C=C3)O)CC4=CC=CC=C4)CCCN=C(N)N
• synonyms: cyclotheonamide A

Description

N-[12-benzyl-16-[3-(diaminomethylideneamino)propyl]-9-[(4-hydroxyphenyl)methyl]-2,6,11,14,15,18-hexaoxo-1,5,10,13,17-pentazabicyclo[17.3.0]docos-7-en-3-yl]formamide is a natural product found in Bacteria with data available.

Scientific Research Applications

Synthesis and Chemical Properties

• N-aryl formamide derivatives have been explored for their synthesis and chemical transformations. For instance, a study by Ge and Hu (2007) demonstrated the successful removal of the formyl group from N-aryl formamide using KF on basic Al2O3 under microwave irradiation (Ge & Hu, 2007).
• The synthesis of various formamide derivatives, like N-[2-[(4,6-dimethoxypyrimidin-2-yl)(hydroxy)methyl]phenyl]substitued formamide derivatives, has been explored for potential applications, although not all show desired activities (Li Yuan-xiang, 2011).

Catalytic and Biological Activities

• Formamide derivatives have been investigated for their catalytic and antibacterial properties. For instance, ruthenium complexes of 2,2'-dithiobis[N-(2-hydroxy-naphth-3-yl)benzamides], a class of formamide derivatives, exhibited effective catalytic properties and demonstrated antibacterial activity (Jhaumeer-Laulloo et al., 2004).
• Some formamide derivatives have shown promising anticancer properties. For instance, a series of quinazolinone and benzamide derivatives synthesized via reaction with formamide and other nitrogen nucleophiles exhibited potent anti-proliferative activity against cancer cell lines (El-Hashash et al., 2018).

Synthesis of Intermediate Compounds

• Formamide derivatives serve as key intermediates in the synthesis of various complex molecules, which are significant in pharmaceutical and chemical industries. For example, the synthesis of N-2-(4-Methoxyphenyl)-1-methylethylbenzylamine, a key intermediate for antiasthmatic drugs, was achieved from N-benzylformamide (Wang Yong-mei, 2007).